Cas no 2408971-49-1 (2-iodo-N-{(1,2,3,4,5,6-13C6)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide)

• Product Name: 2-iodo-N-{(1,2,3,4,5,6-13C6)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide
• CAS No: 2408971-49-1
• MF: C₁₂H₁₂INO
• MW: 319.090184211731
• CID: 5854559
• PubChem ID: 146082567
• Update Time: 2025-11-01

2-iodo-N-{(1,2,3,4,5,6-13C6)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-2008059
• 2408971-49-1
• 2-iodo-N-{[(1,2,3,4,5,6-13C6)phenyl]methyl}-N-(prop-2-yn-1-yl)acetamide
• N-((1,2,3,4,5,6-13C6)Cyclohexatrienylmethyl)-2-iodo-N-prop-2-ynylacetamide
• 2-iodo-N-{(1,2,3,4,5,6-13C6)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide

• Inchi： 1S/C12H12INO/c1-2-8-14(12(15)9-13)10-11-6-4-3-5-7-11/h1,3-7H,8-10H2/i3+1,4+1,5+1,6+1,7+1,11+1
• InChI Key： PNOYGXAXEAIMJW-GKZPYVRYSA-N
• SMILES： ICC(N(CC#C)C[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1)=O

Computed Properties

• Exact Mass: 319.01649g/mol
• Monoisotopic Mass: 319.01649g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-iodo-N-{(1,2,3,4,5,6-13C6)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide

2-Iodo-N-{(1,2,3,4,5,6-¹³C₆)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 2408971-49-1, known as 2-Iodo-N-{(1,2,3,4,5,6-¹³C₆)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide, is a highly specialized organic molecule with significant applications in advanced chemical research and synthesis. This compound is particularly notable for its use in isotopic labeling studies due to the presence of ¹³C₆-labeled phenyl group, which allows researchers to track molecular transformations with exceptional precision. The structure of this compound includes a iodo group at the 2-position of the acetamide moiety, a propargyl group attached to the nitrogen atom, and a phenylmethyl group that is fully substituted with carbon-13 isotopes.

The synthesis of this compound involves a series of precise organic reactions. The starting material typically begins with an appropriately substituted phenylacetic acid derivative. The introduction of the ¹³C₆-labeled phenyl group requires careful control over the carbon sources to ensure complete isotopic substitution. Subsequent steps involve the conversion of the carboxylic acid into an amide through activation with reagents such as thionyl chloride or dicyclohexylcarbodiimide (DCC), followed by nucleophilic attack by the appropriate amine derivatives. The iodination at the alpha position is achieved through either electrophilic substitution or radical-mediated processes, depending on the specific conditions optimized for this transformation.

The propargyl group in this compound plays a critical role in its reactivity and functionality. Propargyl groups are known for their ability to participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloadditions (CuAAC), making this compound a valuable substrate for constructing complex molecular architectures. Recent studies have demonstrated the utility of this compound in synthesizing bioactive molecules and materials with tailored properties. For instance, researchers have employed this compound as a building block for constructing macrocyclic structures and functional polymers with applications in drug delivery and sensing technologies.

In terms of spectroscopic characterization, this compound exhibits distinct signals in both proton and carbon NMR spectra due to the presence of the ¹³C-labeled phenyl group and the electron-withdrawing iodo substituent. The coupling constants observed in these spectra provide valuable insights into the stereochemistry and conformational preferences of the molecule. Additionally, mass spectrometry analysis confirms the molecular formula and aids in determining the exact mass-to-charge ratio (m/z), which is essential for confirming the identity of this compound during purification and analysis.

The application of 2-Iodo-N-{(1,2,3,4,5,6-¹³C₆)phenylmethyl}-N-(prop-2-yn-1-yl)acetamide extends beyond traditional organic synthesis. Recent advancements have highlighted its potential in medicinal chemistry and biotechnology. For example, researchers have utilized this compound as an intermediate in the synthesis of peptide mimetics and small-molecule inhibitors targeting specific enzymes involved in disease pathways. The isotopic labeling feature also makes it an ideal candidate for metabolic studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry-based metabolomics.

In conclusion, CAS No. 2408971-49-1 represents a versatile and sophisticated molecule with wide-ranging applications in modern chemical research. Its unique combination of functional groups and isotopic labeling capabilities positions it as an invaluable tool for advancing our understanding of complex molecular systems and developing innovative solutions across various scientific disciplines.